Cas no 2228278-50-8 (tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2228278-50-8
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 6259277
• PubChem ID: 165680022
• Update Time: 2025-05-20

tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate
• tert-butyl N-{3-fluoro-4-[(piperazin-1-yl)methyl]phenyl}carbamate
• 2228278-50-8
• EN300-1899847

• Inchi： 1S/C16H24FN3O2/c1-16(2,3)22-15(21)19-13-5-4-12(14(17)10-13)11-20-8-6-18-7-9-20/h4-5,10,18H,6-9,11H2,1-3H3,(H,19,21)
• InChI Key： CUIGHMOKTYBLMT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.18525518g/mol
• Monoisotopic Mass: 309.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate

tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2228278-50-8): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2228278-50-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a tert-butyl carbamate moiety, a fluoro-substituted phenyl ring, and a piperazine group, which collectively contribute to its pharmacological properties.

The structure of tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate is particularly noteworthy. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the molecule, making it suitable for various pharmaceutical formulations. The fluoro-substituted phenyl ring introduces additional electronic and steric effects, which can influence the compound's binding affinity to specific receptors. The piperazine moiety, on the other hand, is a common structural element in many bioactive compounds, often contributing to central nervous system (CNS) activity and receptor modulation.

In terms of synthesis, tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate can be prepared through a multi-step process involving the reaction of 3-fluoro-4-(piperazin-1-yl)methylbenzene with tert-butyl chloroformate. This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and scalability of the synthesis, making it more viable for large-scale production.

The pharmacological properties of tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate have been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against certain neurological disorders, including anxiety and depression. The piperazine group is believed to play a crucial role in modulating serotonin and dopamine receptors, which are key targets in the treatment of these conditions. Additionally, the fluoro-substituted phenyl ring enhances the compound's ability to cross the blood-brain barrier, further potentiating its therapeutic effects.

Recent studies have also explored the potential of tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate as an anticonvulsant agent. Preclinical data suggest that it may have a protective effect against seizures by modulating GABAergic neurotransmission. This finding opens up new avenues for its use in epilepsy treatment, where current therapies often fall short due to side effects or limited efficacy.

In addition to its neurological applications, tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, particularly in models of chronic inflammation. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, tert-butyl N-{3-fluoro-4-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2228278-50-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory disorders.